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Compound of Interest

Compound Name: Terbuthylazine-d5

Cat. No.: B1409489 Get Quote

Researchers and scientists handling Terbuthylazine-d5, a deuterated form of the triazine

herbicide, must adhere to stringent disposal procedures to ensure laboratory safety and

environmental protection. While specific guidelines for the deuterated compound are not readily

available, the disposal protocols for its non-deuterated counterpart, Terbuthylazine, provide a

reliable framework. The fundamental principle is to manage this chemical waste in a manner

that prevents contamination of soil and water systems.

Immediate Actions and Spill Management
In the event of a spill, immediate containment is crucial to prevent wider contamination. The

affected area should be cordoned off to restrict access. For liquid spills, an inert, non-

combustible absorbent material such as sand, earth, or vermiculite should be used to soak up

the substance. The absorbed material must then be collected and placed into a clearly labeled,

sealable container for hazardous waste. For solid spills, the material should be carefully

collected to avoid dust generation and placed in a designated, labeled container. Following the

initial cleanup, the spill area should be decontaminated with a suitable cleaning agent. It is

imperative to prevent the spilled material or cleaning rinsate from entering drains or waterways.

[1][2][3]

Routine Disposal Procedures for Terbuthylazine-d5
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All waste containing Terbuthylazine-d5, including contaminated labware, personal protective

equipment (PPE), and unused solutions, must be treated as hazardous chemical waste.

Waste Segregation and Storage:

Containers: Use only approved, leak-proof, and clearly labeled containers for waste

collection. The containers should be compatible with the chemical nature of Terbuthylazine-
d5.

Labeling: Each waste container must be labeled with "Hazardous Waste" and the specific

chemical name, "Terbuthylazine-d5." The approximate concentration and quantity should

also be indicated.

Storage: Waste containers should be stored in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal Pathway: Disposal of Terbuthylazine-d5 waste must be handled by a licensed

hazardous waste disposal facility. It is the responsibility of the laboratory or institution to

arrange for the collection and disposal by a certified vendor. Do not dispose of Terbuthylazine-
d5 down the drain or in regular trash. For larger quantities, it is advisable to contact your

chemical supplier or a specialized chemical recycling facility for guidance.[1]

The ultimate disposal of the chemical must consider its potential impact on air quality, migration

in soil or water, and effects on aquatic and plant life, in conformance with environmental and

public health regulations.[4]

Quantitative Data Summary
While specific quantitative thresholds for Terbuthylazine-d5 disposal are not explicitly detailed

in the provided search results, the following table summarizes key ecotoxicity data for the

parent compound, Terbuthylazine, which informs the stringent disposal requirements.
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Parameter Value Species Reference

Acute Oral LD50 >1000 mg/kg Rat [5]

LC50 (96 hr) 2.2 mg/L Rainbow trout [5]

LC50 (96 hr) 0.1 mg/L Crustacean [5]

EC50 (5 d) 3.2 µg/L Algae [5]

This data underscores the high toxicity of Terbuthylazine to aquatic organisms, reinforcing the

critical need to prevent its release into the environment.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Terbuthylazine-d5 waste in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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